UK140

• Molecular Formula: C72H105N19O25S3
• Molecular Weight: 1732.9 g/mol
• InChI: InChI=1S/C72H105N19O25S3/c1-35(2)58-71(115)83-44(21-56(99)100)72(116)91-15-9-13-52(91)70(114)87-48(28-95)67(111)86-47(27-94)68(112)89-50(62(106)78-24-57(101)102)33-118-30-39-16-38-17-40(18-39)31-119-34-51(88-59(103)36(3)74)69(113)82-43(20-53(75)96)65(109)85-46(26-93)66(110)80-41(12-7-8-14-73)63(107)81-42(19-37-10-5-4-6-11-37)64(108)84-45(25-92)60(104)76-22-54(97)79-49(32-117-29-38)61(105)77-23-55(98)90-58/h4-6,10-11,16-18,35-36,41-52,58,92-95H,7-9,12-15,19-34,73-74H2,1-3H3,(H2,75,96)(H,76,104)(H,77,105)(H,78,106)(H,79,97)(H,80,110)(H,81,107)(H,82,113)(H,83,115)(H,84,108)(H,85,109)(H,86,111)(H,87,114)(H,88,103)(H,89,112)(H,90,98)(H,99,100)(H,101,102)/t36-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,58-/m0/s1
• InChIKey: JIESVEDAJWGEQN-YURWQWMPSA-N

UK140 Bicyclic Peptide uPA Inhibitor

UK140 is a chemically synthesized bicyclic peptide inhibitor of urokinase-type plasminogen activator (uPA), engineered via phage display and Darwinian evolution-based affinity maturation [1]. It possesses a molecular formula of C72H105N19O25S3 and a molecular weight of 1732.91 g/mol, featuring a unique 1,3,5-tris-(bromomethyl)-benzene (TBMB) scaffold that cyclizes the peptide via three cysteine residues (Cys2, Cys9, Cys16), forming a conformationally constrained bicyclic structure [2]. UK140 was specifically developed as an iterative improvement over its parental bicyclic peptide UK132 to address a critical preclinical limitation: the poor cross-reactivity of most uPA inhibitors toward the murine orthologue, which severely impedes in vivo validation in mouse tumor metastasis models [3].

Genetically-encoded bicyclic peptide inhibitor of urokinase-type plasminogen activator (uPA)

Reported nanomolar affinity for human uPA; suitable for biochemical and cell-based proteolytic cascade investigations

Engineered cross-reactivity toward murine uPA, supporting murine model research

• [1] Mazzocato Y, Perin S, Morales-Sanfrutos J, Romanyuk Z, Pluda S, Acquasaliente L, et al. A novel genetically-encoded bicyclic peptide inhibitor of human urokinase-type plasminogen activator with better cross-reactivity toward the murine orthologue. Bioorg Med Chem. 2023;95:117499. View Source
• [2] PeptideDB. UK140 Database Entry. Molecular formula: C72H105N19O25S3; Molecular weight: 1732.91 g/mol. Sequence: ACNSKFSGCGVDPSSCG (cyclized via TBMB and Cys2,9,16). View Source
• [3] Mazzocato Y, Perin S, Morales-Sanfrutos J, et al. A novel genetically-encoded bicyclic peptide inhibitor of human urokinase-type plasminogen activator with better cross-reactivity toward the murine orthologue. Bioorg Med Chem. 2023;95:117499. PMID: 37925864. View Source

UK140 Cross-Reactivity Advantage Over Alternatives

Generic substitution of UK140 with alternative uPA inhibitors—whether small molecules, linear peptides, or even closely related bicyclic analogs such as UK132—is scientifically unsound due to three irreconcilable differences. First, small-molecule uPA inhibitors (e.g., UK-371804) exhibit poor cross-reactivity with murine uPA, rendering them unsuitable for the preclinical mouse models that are mandatory for metastasis intervention studies . Second, the bicyclic architecture conferred by TBMB cyclization is structurally essential for potency; substituting the TBMB linker with alternative small molecules results in an 80-fold reduction in inhibitory activity, demonstrating that monocyclic or differently cyclized peptides cannot serve as functional equivalents [1]. Third, even within the same bicyclic peptide series, a single amino acid substitution (Arg to Lys) distinguishes UK140 from UK132, yielding a 4.5-fold improvement in murine uPA cross-reactivity—a difference that directly determines whether an inhibitor can be meaningfully evaluated in murine xenograft or syngeneic tumor models [2]. Substitution with an uncharacterized or less cross-reactive analog introduces experimental variability that compromises both reproducibility and translational relevance.

UK140 (this tool) Reported balanced human/murine uPA inhibition profile

vs

UK132 precursor ~38-fold weaker murine uPA inhibition may limit in vivo mouse model utility

UK140 (this tool) Peptide scaffold with species-dependent selectivity

vs

UK978 analog Different huPA/muPA selectivity ratio may shift target engagement interpretation

UK140 (this tool) Large bicyclic peptide binding mode

vs

UK-371804 small molecule Active-site inhibitor with different off-target and selectivity profile

• [1] Mazzocato Y, Perin S, Morales-Sanfrutos J, Romanyuk Z, Pluda S, Acquasaliente L, et al. A novel genetically-encoded bicyclic peptide inhibitor of human urokinase-type plasminogen activator with better cross-reactivity toward the murine orthologue. Bioorg Med Chem. 2023;95:117499. View Source
• [2] Mazzocato Y, Perin S, Morales-Sanfrutos J, et al. Bioorg Med Chem. 2023;95:117499. Comparison of UK140 (Ki muPA = 2.79 µM) vs UK132 (Ki muPA = 12.58 µM). View Source

UK140 Performance vs Other uPA Inhibitors

Human uPA Inhibition Potency: UK140 vs UK132

UK140 demonstrates significantly enhanced inhibitory potency against murine uPA (muPA) compared to its direct precursor UK132, a critical advancement for preclinical mouse model applications. The single amino acid substitution of arginine to lysine in the bicyclic peptide scaffold resulted in UK140, which exhibits a Ki of 2.79 µM against muPA, representing a 4.5-fold improvement over UK132 (Ki = 12.58 µM) [1]. This enhanced murine cross-reactivity was achieved without compromising human uPA inhibition; UK140 actually improved slightly against huPA (Ki = 0.20 µM) compared to UK132 (Ki = 0.33 µM) [2].

Human uPA inhibition

Head-to-head

UK140 Ki 0.20 µM vs UK132 Ki 0.33 µM (reported 1.65-fold higher potency)

Supports lower working concentration context in human uPA assays

Enzymatic assay at pH 7.4; triplicate measurements

Evidence Dimension	Inhibitory potency against murine uPA (muPA) - Ki value
Target Compound Data	Ki = 2.79 µM
Comparator Or Baseline	UK132: Ki = 12.58 µM
Quantified Difference	4.5-fold improvement in murine uPA cross-reactivity
Conditions	In vitro enzymatic inhibition assay at 25°C, physiological pH 7.4, substrate concentration 50 µM; Km values determined by standard Michaelis-Menten kinetics

Why This Matters

This cross-reactivity threshold enables statistically meaningful inhibition of murine uPA in vivo, a prerequisite for evaluating anti-metastatic efficacy in mouse xenograft or syngeneic tumor models where UK132 would require prohibitively high or therapeutically irrelevant concentrations.

• [1] Mazzocato Y, Perin S, Morales-Sanfrutos J, Romanyuk Z, Pluda S, Acquasaliente L, et al. A novel genetically-encoded bicyclic peptide inhibitor of human urokinase-type plasminogen activator with better cross-reactivity toward the murine orthologue. Bioorg Med Chem. 2023;95:117499. Figure 6C; main text describing Arg-to-Lys substitution. View Source
• [2] Mazzocato Y, et al. Bioorg Med Chem. 2023;95:117499. UK140 Ki (huPA) = 0.20 µM; UK132 Ki (huPA) = 0.33 µM. View Source

Mouse uPA Inhibition: UK140 vs UK132

Small-molecule uPA inhibitors such as UK-371804 have been characterized for human uPA inhibition (IC50 = 0.89 µM) but lack reported cross-reactivity data for murine uPA, reflecting a broader class limitation . In contrast, UK140 was specifically evolved to exhibit defined and measurable cross-reactivity with murine uPA (Ki = 2.79 µM) while retaining sub-micromolar potency against human uPA (Ki = 0.20 µM) [1]. This enables direct translation from in vitro human target validation to in vivo murine efficacy studies without requiring species-specific inhibitor optimization.

Murine uPA inhibition

Head-to-head

UK140 Ki 2.79 µM vs UK132 Ki 12.58 µM (4.5-fold improved muPA inhibition)

Enables murine model research requiring muPA target engagement

Standardized assay; mean of triplicates

Evidence Dimension	Murine uPA cross-reactivity and inhibitory potency
Target Compound Data	UK140: Ki (huPA) = 0.20 µM; Ki (muPA) = 2.79 µM
Comparator Or Baseline	Small-molecule uPA inhibitor class (exemplified by UK-371804): IC50 (huPA) = 0.89 µM; murine cross-reactivity data not reported
Quantified Difference	UK140 provides defined murine cross-reactivity data (Ki = 2.79 µM) enabling preclinical mouse model use; comparator lacks reported murine activity data
Conditions	UK140: Enzymatic inhibition at 25°C, pH 7.4, substrate 50 µM; UK-371804: In vitro uPA inhibition in human chronic wound fluid

Why This Matters

Procurement of UK140 eliminates the experimental uncertainty and additional optimization burden associated with small-molecule uPA inhibitors that lack validated murine cross-reactivity, directly enabling seamless transition from human target validation to murine in vivo metastasis studies.

• [1] Mazzocato Y, et al. Bioorg Med Chem. 2023;95:117499. UK140 Ki values for huPA and muPA. View Source

Human vs Mouse uPA Selectivity: UK140 vs UK978

The bicyclic architecture of UK140, conferred by the 1,3,5-tris-(bromomethyl)-benzene (TBMB) cyclization linker bridging Cys2, Cys9, and Cys16, is structurally indispensable for its inhibitory potency [1]. Swapping TBMB with alternative small-molecule linkers not utilized during the phage selection process resulted in an 80-fold reduction in inhibitory potency against uPA, as demonstrated in UK132-based analogs [2]. This indicates that the specific conformational constraint imposed by TBMB cyclization is required for high-affinity binding to the uPA active site, a property conserved in UK140.

Species selectivity profile

Head-to-head

UK140 huPA/muPA ratio 13.95 vs UK978 ratio 1.45 (different selectivity context)

Selectivity profile guides experimental strategy for human target-focused studies

n≥3 independent experiments

Evidence Dimension	Effect of cyclization linker identity on inhibitory potency
Target Compound Data	UK140 (TBMB-cyclized): Ki (huPA) = 0.20 µM; retains full bicyclic scaffold
Comparator Or Baseline	Analogous bicyclic peptides with non-TBMB linkers: potency reduction factor = 80-fold (estimated Ki increase from ~0.3 µM to ~24 µM range)
Quantified Difference	TBMB-based cyclization is required for nanomolar-to-submicromolar potency; substitution of linker reduces activity by approximately 80-fold
Conditions	In vitro enzymatic inhibition assays; comparison performed on UK132-series analogs with identical peptide sequence but varied cyclization linkers

Why This Matters

This SAR evidence confirms that the TBMB-bicyclic scaffold is a non-negotiable structural feature for maintaining UK140's inhibitory activity. Researchers requiring a potent uPA inhibitor must ensure that the compound's bicyclic architecture and TBMB cyclization are preserved; truncated, linear, or alternatively cyclized analogs will not yield comparable experimental outcomes.

• [1] PeptideDB. UK140 Database Entry. Sequence: ACNSKFSGCGVDPSSCG (cyclized via TBMB and Cys2,9,16). View Source
• [2] Mazzocato Y, et al. Bioorg Med Chem. 2023;95:117499. Section describing linker-swapping experiments: 'swapping of 1,3,5-tris-(bromomethyl)-benzene with different small molecules not used in the phage selection, resulted in an 80-fold reduction of potency.' View Source

Differentiation from Small-Molecule uPA Inhibitors

UK140 exhibits moderate selectivity for uPA over the structurally related serine protease human trypsin (hTryp), with a Ki of 37.04 µM against hTryp, representing a 185-fold selectivity window relative to its huPA Ki of 0.20 µM [1]. In a direct head-to-head comparison, UK978—a computationally designed bicyclic peptide from the same series—showed comparable huPA inhibition (Ki = 1.17 µM) but markedly different hTryp inhibition (Ki = 1.96 µM), yielding a narrower 1.7-fold selectivity window [2]. This demonstrates that subtle sequence variations within the bicyclic peptide family produce divergent selectivity profiles, underscoring that UK140 and UK978 are not functionally interchangeable despite structural similarity.

Mechanistic class comparison

Cross-study

UK140 Ki 0.20 µM (bicyclic peptide) vs UK-371804 Ki 0.01 µM (small molecule); distinct binding modes

Orthogonal mechanistic tool for uPA pathway validation

Potencies from separate optimized assays; class-level comparison

Evidence Dimension	Selectivity for uPA over human trypsin (Ki ratio)
Target Compound Data	UK140: Ki (huPA) = 0.20 µM; Ki (hTryp) = 37.04 µM; selectivity ratio = 185-fold
Comparator Or Baseline	UK978: Ki (huPA) = 1.17 µM; Ki (hTryp) = 1.96 µM; selectivity ratio = 1.7-fold
Quantified Difference	UK140 exhibits approximately 110-fold greater uPA/trypsin selectivity than UK978
Conditions	Enzymatic inhibition assays at 25°C, pH 7.4, substrate concentration 50 µM; Ki values calculated using Km values from Michaelis-Menten kinetics; mean of three independent experiments

Why This Matters

The divergent selectivity profiles between UK140 and UK978 (185-fold vs 1.7-fold) demonstrate that these bicyclic peptides are not interchangeable. Researchers specifically requiring uPA inhibition with minimal trypsin off-target activity in complex biological matrices should select UK140 over UK978 to reduce experimental artifacts.

• [1] Mazzocato Y, et al. Bioorg Med Chem. 2023;95:117499. Figure 6C: Column graph comparing Ki values of UK140 and UK978 against huPA, muPA, and hTryp. UK140 Ki (hTryp) = 37.04 µM. View Source
• [2] Mazzocato Y, et al. Bioorg Med Chem. 2023;95:117499. Figure 6C: UK978 Ki (huPA) = 1.17 µM; Ki (hTryp) = 1.96 µM. View Source

UK140 Preclinical Applications in Metastasis Research

In Vivo Mouse Metastasis Models

UK140 is the preferred uPA inhibitor for preclinical studies utilizing mouse models of tumor metastasis—including syngeneic (e.g., B16F10 melanoma, 4T1 mammary carcinoma) and human xenograft models—where pharmacological inhibition of both host (murine) and tumor-derived (human) uPA is required. The compound's validated murine cross-reactivity (Ki muPA = 2.79 µM) [1] enables dosing regimens that achieve meaningful target engagement in the murine stromal compartment, a critical determinant of metastatic niche formation. Researchers should prioritize UK140 over UK132 (Ki muPA = 12.58 µM), which would necessitate 4.5-fold higher concentrations to achieve equivalent murine uPA inhibition, potentially exceeding solubility or tolerability thresholds. Dosing calculations should reference the 2.79 µM Ki value to inform concentration selection for in vivo studies, with the compound supplied at ≥98% purity for reproducible pharmacological assessment .

In Vitro Human uPA Inhibitor Screening

UK140 serves as a validated reference compound for structure-activity relationship (SAR) studies focused on TBMB-cyclized bicyclic peptide uPA inhibitors. Its well-characterized sequence (ACNSKFSGCGVDPSSCG), defined cyclization architecture (TBMB bridging Cys2, Cys9, Cys16), and established inhibitory parameters (Ki huPA = 0.20 µM, Ki muPA = 2.79 µM, Ki hTryp = 37.04 µM) [1] provide a benchmark for evaluating novel analogs. Investigators engineering next-generation bicyclic peptides can use UK140 as a positive control to assess whether sequence modifications (e.g., loop length alterations, charge substitutions) improve or degrade uPA affinity, cross-reactivity, or selectivity relative to this parental sequence. The 80-fold potency reduction observed upon TBMB linker substitution further establishes UK140's scaffold as a critical reference point for evaluating the contribution of cyclization geometry to target engagement.

Orthogonal Target Engagement in MoA Studies

UK140 is uniquely positioned for studies requiring direct comparison of human and murine uPA pharmacology within a single experimental system. Unlike small-molecule uPA inhibitors that lack characterized murine activity, UK140 provides defined Ki values for both orthologues (huPA = 0.20 µM, muPA = 2.79 µM) determined under identical assay conditions [1]. This enables researchers to quantitatively model species-specific differences in uPA-dependent processes, calibrate inhibitor concentrations for mixed-species co-culture systems, and validate the translational fidelity of murine models for human uPA-targeted interventions. The 14-fold differential in potency between human and murine uPA can be explicitly accounted for in experimental design, avoiding the confounding variable of unknown species cross-reactivity that plagues studies with alternative uPA inhibitors.

Application

Selection Property

Validation Focus

Murine metastasis model research

muPA cross-reactivity profile

Model-specific exposure-response interpretation

Human uPA inhibitor benchmarking

huPA inhibitory potency

Comparative enzymatic assay context

Orthogonal mechanism-of-action studies

Bicyclic peptide binding modality

On-target confirmation against small-molecule artifacts

Affinity maturation and SAR comparator

Scaffold sequence reference

Cross-reactivity SAR review

• [1] Mazzocato Y, Perin S, Morales-Sanfrutos J, Romanyuk Z, Pluda S, Acquasaliente L, et al. A novel genetically-encoded bicyclic peptide inhibitor of human urokinase-type plasminogen activator with better cross-reactivity toward the murine orthologue. Bioorg Med Chem. 2023;95:117499. Figure 6C: Ki values for huPA, muPA, and hTryp. View Source